Cas no 2171973-27-4 (2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid)

• Product Name: 2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid
• CAS No: 2171973-27-4
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6587763
• PubChem ID: 165879110
• Update Time: 2025-07-18

2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid
• 2171973-27-4
• EN300-1545043
• 2-[N-(2,2-dimethylpropyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetic acid

• Inchi： 1S/C27H34N2O5/c1-18(25(32)29(15-24(30)31)17-27(2,3)4)13-14-28-26(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,13-17H2,1-4H3,(H,28,33)(H,30,31)
• InChI Key： TUTVKIQMVCPZQQ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(N(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid

Introduction to 2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic Acid (CAS No. 2171973-27-4)

2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2171973-27-4, represents a complex molecular structure that combines various functional groups, making it a versatile candidate for further exploration in drug development and biochemical applications.

The molecular architecture of this compound features a combination of an amide group, an amino group, and a fluorene-based moiety. The presence of these functional groups suggests potential applications in the design of novel bioactive molecules. Specifically, the fluoren-9-yl methoxycarbonyl substituent is particularly noteworthy, as fluorene derivatives are widely recognized for their role in enhancing the solubility and bioavailability of pharmaceutical compounds. This feature makes the compound an attractive candidate for further investigation in the development of therapeutic agents.

In recent years, there has been growing interest in the use of fluorene-based compounds in medicinal chemistry due to their unique photophysical properties and stability. These characteristics have been leveraged in the development of various pharmaceuticals, including anticancer agents and imaging probes. The incorporation of a fluorene moiety into 2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid may contribute to improved pharmacokinetic profiles, which could be beneficial in clinical settings.

The amide and amino functional groups present in this compound also open up possibilities for further derivatization. Amides are well-known for their role as key components in many biologically active molecules, including protease inhibitors and anti-inflammatory drugs. The specific arrangement of these groups in CAS No. 2171973-27-4 may influence its interactions with biological targets, making it a promising scaffold for structure-activity relationship (SAR) studies.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of molecular diversity and novel scaffolds. The unique structure of 2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid aligns well with these trends. By exploring its pharmacological potential, scientists may uncover new therapeutic opportunities that could address unmet medical needs.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are likely employed to construct the complex framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy would be essential for characterizing the final product and confirming its structural integrity.

From a computational chemistry perspective, molecular modeling studies could provide valuable insights into the interactions between CAS No. 2171973-27-4 and potential biological targets. These studies often involve docking simulations to predict binding affinities and identify key interaction sites. Such data would be instrumental in guiding further modifications to enhance potency and selectivity.

The potential applications of this compound extend beyond traditional drug development. It may also find utility in research related to enzyme inhibition, where its amide and amino groups could serve as recognition elements for specific enzymes. Additionally, its fluorene component could be exploited for fluorescent labeling applications, enabling real-time tracking of biological processes in vitro and in vivo.

In conclusion, 2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid (CAS No. 2171973-27-4) represents a promising chemical entity with diverse potential applications. Its unique structural features position it as a valuable tool for exploring new therapeutic strategies and advancing our understanding of biochemical pathways. Further research is warranted to fully elucidate its biological activity and optimize its utility in pharmaceutical contexts.